Cas no 956234-96-1 (3-[(methylamino)methyl]benzamide)

• Product Name: 3-[(methylamino)methyl]benzamide
• CAS No: 956234-96-1
• MF: C₉H₁₂N₂O
• MW: 164.204381942749
• CID: 1985535
• PubChem ID: 24705523
• Update Time: 2025-06-29

3-[(methylamino)methyl]benzamide Chemical and Physical Properties

Names and Identifiers

• 3-[(methylamino)methyl]benzamide
• SCHEMBL2570385
• AKOS000190989
• 3-((Methylamino)methyl)benzamide
• 956234-96-1
• 3-[(METHYLAMINO)METHYL]-BENZAMIDE
• C78630
• 3-(methylaminomethyl)benzamide
• EN300-58802

• Inchi： 1S/C9H12N2O/c1-11-6-7-3-2-4-8(5-7)9(10)12/h2-5,11H,6H2,1H3,(H2,10,12)
• InChI Key： PQFGHODEZJAWEU-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=CC(=C1)CNC)N

Computed Properties

• Exact Mass: 164.094963011Da
• Monoisotopic Mass: 164.094963011Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 55.1Ų

Additional information on 3-[(methylamino)methyl]benzamide

Compound CAS No. 956234-96-1: 3-[(Methylamino)methyl]benzamide

3-[(Methylamino)methyl]benzamide (CAS No. 956234-96-1) is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications in various fields. This compound, also referred to as N-(methylaminomethyl)benzamide, belongs to the class of benzamides, which are derivatives of benzene carboxylic acid amides. Its structure consists of a benzene ring attached to an amide group, with a methylamino substituent on the methyl chain. This specific substitution pattern imparts distinct chemical and biological properties to the molecule.

The synthesis of 3-[(methylamino)methyl]benzamide involves a series of well-established organic reactions, including nucleophilic substitution and amide bond formation. Researchers have optimized these reactions to achieve high yields and purity levels, making it feasible for large-scale production. The compound's stability under various conditions has been thoroughly investigated, revealing its resistance to hydrolysis under neutral and mildly acidic conditions, which is a critical factor for its application in pharmaceutical and industrial settings.

Recent studies have highlighted the potential of 3-[(methylamino)methyl]benzamide as a precursor for drug development. Its ability to act as a bioisostere or scaffold for more complex molecules has been explored in medicinal chemistry. For instance, researchers have utilized this compound as a starting material for the synthesis of bioactive agents targeting specific receptors and enzymes. These findings underscore its role in the design of novel therapeutic agents with improved pharmacokinetic profiles.

In addition to its pharmaceutical applications, 3-[(methylamino)methyl]benzamide has shown promise in materials science. Its ability to form stable amide bonds makes it a valuable component in the synthesis of polymers and coatings with enhanced mechanical properties. Recent advancements in polymer chemistry have demonstrated how this compound can be integrated into polymeric materials to improve their durability and resistance to environmental factors.

The environmental impact of 3-[(methylamino)methyl]benzamide has also been a topic of interest. Studies conducted under controlled conditions have assessed its biodegradability and toxicity levels. Results indicate that the compound exhibits low toxicity towards aquatic organisms, suggesting its potential for use in eco-friendly industrial processes. However, further research is required to fully understand its long-term effects on ecosystems.

From a structural perspective, 3-[(methylamino)methyl]benzamide exhibits interesting electronic properties due to the conjugation between the benzene ring and the amide group. This conjugation influences its absorption spectrum, making it a candidate for applications in optoelectronics and sensor technologies. Recent experiments have explored its use as a chromophore in dye-sensitized solar cells, where it demonstrated moderate efficiency under simulated sunlight conditions.

In conclusion, 3-[(methylamino)methyl]benzamide (CAS No. 956234-96-1) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, stability, and reactivity make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.